Cas no 82096-16-0 (4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone)
82096-16-0 structure
Product Name:4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone
CAS No:82096-16-0
MF:C14H22O
MW:206.323884487152
CID:1806512
PubChem ID:53440121
Update Time:2025-04-21
4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone Chemical and Physical Properties
Names and Identifiers
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- 4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone
- 6-methylidene-4-propan-2-yl-2,3,4,4a,5,7,8,8a-octahydronaphthalen-1-one
- DTXSID10702381
- 82096-16-0
- 6-Methylidene-4-(propan-2-yl)octahydronaphthalen-1(2H)-one
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- Inchi： 1S/C14H22O/c1-9(2)11-6-7-14(15)12-5-4-10(3)8-13(11)12/h9,11-13H,3-8H2,1-2H3
- InChI Key： JSJLUTZQCLOLOV-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(C)C)C2CC(=C)CCC21
Computed Properties
- Exact Mass: 206.167065321g/mol
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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